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Compound of Interest

Compound Name: 5-cyanopentanamide

Cat. No.: B041375 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 5-
cyanopentanamide, a key intermediate in various chemical syntheses. Understanding the

solubility of this compound is critical for its effective handling, reaction optimization, and

formulation in diverse applications, including pharmaceutical and polymer manufacturing.

Physicochemical Properties of 5-Cyanopentanamide
5-Cyanopentanamide is a bifunctional organic compound containing both a nitrile and a

primary amide group. These functional groups dictate its physical and chemical properties,

including its solubility. The presence of the amide group, in particular, allows for hydrogen

bonding, which significantly influences its solubility in polar solvents.[1]

Property Value Reference

CAS Number 2304-58-7

Molecular Formula C₆H₁₀N₂O

Molecular Weight 126.16 g/mol [1]

Melting Point 66-67 °C

Boiling Point 175-195 °C at 3 Torr

Appearance Colorless to pale yellow solid [1]
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Solubility of 5-Cyanopentanamide in Various
Solvents
Quantitative solubility data for 5-cyanopentanamide is not readily available in the public

domain. However, based on its chemical structure and the established principle of "like

dissolves like," a qualitative and estimated solubility profile can be constructed. 5-
Cyanopentanamide is expected to be soluble in polar solvents due to the hydrogen bonding

capacity of its amide group.[1]

To provide a more quantitative perspective, the table below includes solubility data for

structurally similar compounds: adipamide and hexanamide. Adipamide shares the same

carbon backbone length and has two amide groups, while hexanamide has the same carbon

chain length with a single amide group. This comparative data allows for an informed

estimation of 5-cyanopentanamide's solubility.

Solvent

5-
Cyanopentanamide
(Estimated
Solubility)

Adipamide
(Comparative
Solubility)

Hexanamide
(Comparative
Solubility)

Water Soluble Slightly soluble Slightly soluble

Methanol Soluble Soluble Soluble in alcohol

Ethanol Soluble Soluble Soluble in alcohol

Acetone Likely Soluble Data not available Soluble

DMSO Likely Soluble Data not available Data not available

Experimental Protocol for Solubility Determination
The following is a standard laboratory protocol for determining the solubility of a solid

compound like 5-cyanopentanamide in a given solvent.

Objective: To determine the saturation solubility of 5-cyanopentanamide in a specific solvent

at a controlled temperature.
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Materials:

5-Cyanopentanamide

Selected solvent of interest

Analytical balance

Vials with screw caps

Constant temperature shaker bath or magnetic stirrer with hotplate

Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks

Analytical instrumentation for quantification (e.g., HPLC, GC, or UV-Vis spectrophotometer)

Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of 5-cyanopentanamide to

a series of vials, each containing a known volume of the selected solvent. The excess solid

should be clearly visible.

Equilibration: Tightly cap the vials and place them in a constant temperature shaker bath set

to the desired temperature (e.g., 25 °C). Allow the mixtures to equilibrate for a sufficient

period (typically 24-48 hours) to ensure saturation is reached. Constant agitation is crucial.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the constant

temperature for a short period to allow the excess solid to settle.

Sampling: Carefully withdraw a known volume of the supernatant using a syringe.

Immediately pass the solution through a syringe filter to remove any undissolved solid

particles.

Dilution: Accurately dilute the filtered saturated solution with the same solvent to a

concentration that falls within the linear range of the analytical method.
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Quantification: Analyze the diluted samples using a pre-validated analytical method (e.g.,

HPLC) to determine the concentration of 5-cyanopentanamide.

Calculation: Calculate the solubility of 5-cyanopentanamide in the solvent at the specified

temperature, typically expressed in g/100 mL or mol/L.

Industrial Synthesis Pathway: Caprolactam from
Adiponitrile
5-Cyanopentanamide is a key intermediate in some industrial routes for the synthesis of ε-

caprolactam, the monomer for Nylon 6. The following diagram illustrates a simplified workflow

for the production of caprolactam starting from adiponitrile.
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Process Flow: Caprolactam Synthesis
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Purification

Nylon 6 (Final Product)

Click to download full resolution via product page

Caption: Synthesis of ε-Caprolactam from Adiponitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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